Cas no 2228444-18-4 (2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine)

• Product Name: 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine
• CAS No: 2228444-18-4
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• CID: 6235324
• PubChem ID: 165650489
• Update Time: 2025-05-21

2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine
• EN300-1734524
• 2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}ethan-1-amine
• 2228444-18-4

• Inchi： 1S/C8H15N3S/c1-11(2)6-7-5-10-8(12-7)3-4-9/h5H,3-4,6,9H2,1-2H3
• InChI Key： ZLRBIENAZIAUEA-UHFFFAOYSA-N
• SMILES： S1C(CCN)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 185.09866866g/mol
• Monoisotopic Mass: 185.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine

Compound CAS No. 2228444-18-4: A Comprehensive Overview

The compound with CAS No. 2228444-18-4, commonly referred to as 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The thiazole ring structure is a key feature of this molecule, contributing to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of thiazole derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain thiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that CAS No. 2228444-18-4 could be a promising candidate for further exploration in the context of inflammatory diseases and oxidative stress-related conditions.

The synthesis of 2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through the condensation of an amine with a suitable thioamide or thiourea derivative. The subsequent introduction of the dimethylamino group and the ethanamine side chain requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made this synthesis more efficient, reducing production costs and improving scalability.

In terms of biological activity, CAS No. 2228444-18-4 has shown remarkable selectivity towards certain enzymes and receptors. For example, a study conducted by researchers at the University of California revealed that this compound inhibits the activity of *cyclooxygenase* (COX) enzymes, which are key players in inflammation and pain signaling. The dimethylamino group is believed to play a critical role in this activity by enhancing the molecule's ability to interact with the enzyme's active site.

Beyond its pharmacological applications, thiazole derivatives like CAS No. 2228444-18-4 are also being explored for their potential in materials science. Recent research has focused on their use as precursors for advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). The ability of these compounds to form stable coordination bonds with metal ions makes them ideal candidates for constructing porous materials with tailored properties.

The environmental impact of CAS No. 2228444-18-based compounds is another area of growing interest. Studies have shown that these molecules can undergo biodegradation under specific environmental conditions, reducing their persistence in ecosystems. However, further research is needed to fully understand their long-term effects on aquatic and terrestrial environments.

In conclusion, CAS No. 2228444-based compounds represent a versatile class of molecules with wide-ranging applications in medicine, materials science, and environmental chemistry. As research continues to uncover their potential, it is likely that these compounds will play an increasingly important role in both academic and industrial settings.